Aurothioglucose

Specification

• Description: Aurothioglucose, also known as gold thioglucose, was formerly used to treat rheumatoid arthritis. Contemporary research on the effect of gold salts treatment began in 1935, primarily to reduce inflammation and to slow disease progression in patients with rheumatoid arthritis. The use of gold compounds has decreased since the 1980s owing to numerous side effects, limited efficacy, and slow onset of action. Many if not most gold compounds that were indicated for rheumatoid arthritis therapy have since been replaced with the use of various current disease modifying anti-rheumatic drugs (DMARDs) like methotrexate and others, which are far more effective.; A thioglucose derivative used as an antirheumatic and experimentally to produce obesity in animals.
• CAS No.: 12192-57-3
• Molecular Formula: C6H31AuO5S
• Molecular Weight: 412.34 g/mol
• IUPAC Name: gold(1+);molecular hydrogen;(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate
• Standard InChI: InChI=1S/C6H12O5S.Au.10H2/c7-1-2-3(8)4(9)5(10)6(12)11-2;;;;;;;;;;;/h2-10,12H,1H2;;10*1H/q;+1;;;;;;;;;;/p-1/t2-,3-,4+,5-,6-;;;;;;;;;;;/m1.........../s1
• Standard InChI Key: DWHOHDLMDHWAKJ-ZXFLYBOBSA-M
• Isomeric SMILES: [HH].[HH].[HH].[HH].[HH].[HH].[HH].[HH].[HH].[HH].C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)[S-])O)O)O)O.[Au+]
• SMILES: C(C1C(C(C(C(O1)[S-])O)O)O)O.[Au+]
• Canonical SMILES: [HH].[HH].[HH].[HH].[HH].[HH].[HH].[HH].[HH].[HH].C(C1C(C(C(C(O1)[S-])O)O)O)O.[Au+]
• Appearance: Solid powder
• Colorform: Yellow crystals